Cas no 56820-44-1 (2,4-dinitro-5-(2-piperidin-1-ylethylamino)benzamide)

• Product Name: 2,4-dinitro-5-(2-piperidin-1-ylethylamino)benzamide
• CAS No: 56820-44-1
• MF: C₁₄H₁₉N₅O₅
• MW: 337.331162691116
• CID: 946003
• PubChem ID: 303916
• Update Time: 2025-04-19

2,4-dinitro-5-(2-piperidin-1-ylethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dinitro-5-(2-piperidin-1-ylethylamino)benzamide
• 2,4-dinitro-5-(2-piperidin-1-yl-ethylamino)-benzamide
• 2,4-Dinitro-5-(2-piperidinoethylamino)benzamid
• AC1L73SG
• NSC194258
• DTXSID90307691
• NSC-194258
• 56820-44-1

• Inchi： 1S/C14H19N5O5/c15-14(20)10-8-11(13(19(23)24)9-12(10)18(21)22)16-4-7-17-5-2-1-3-6-17/h8-9,16H,1-7H2,(H2,15,20)
• InChI Key： XRLSKVZSXZGROV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(C(N)=O)=CC=1NCCN1CCCCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 337.13877
• Monoisotopic Mass: 337.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.397
• Boiling Point: 504.8°C at 760 mmHg
• Flash Point: 259.1°C
• Refractive Index: 1.641
• PSA: 144.64
• LogP: 3.25730